Cas no 107-98-2 (1-methoxypropan-2-ol)

• Product Name: 1-methoxypropan-2-ol
• CAS No: 107-98-2
• MF: C₄H₁₀O₂
• MW: 90.1210017204285
• MDL: MFCD00004537
• CID: 35464
• PubChem ID: 87572231
• Update Time: 2025-08-07

1-methoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-2-propanol
• 1,2-PROPYLENEGLYCOL-1-METHYL ETHER
• 1,2-PROPYLENE GLYCOL 1-MONOMETHYL ETHER
• 1-Methoxy-2-hydroxypropane
• 1-METHOXYPROPAN-2-OL
• A-PROPYLENE GLYCOL MONOMETHYL ETHER
• ARCOSOLV(R) PM
• 'DOWANOL(R) PM'
• DOWANOL(TM) PM
• GLYCOL ETHER PM
• METHYL PROPASOL
• METHYL PROXITOL
• PM-EL
• PROPYLENE GLYCOL 1-MONOMETHYL ETHER
• PROPYLENE GLYCOL METHYL ETHER
• PROPYLENEGLYCOL MONOMETHYL ETHER
• RHOROPYLENE GLYCOL ALPHA-MONOMETHYL ETHER
• 1-methoxy-2-propano
• 1-methoxypropan-2-olr
• 1-methoxy 2-propanol
• 2-methoxyisopropanol
• Closol
• Dowanol pm
• dowanol33b
• Icinol PM
• MeCH(OH)CH2OMe
• PGME
• PGMME
• Propylene glycol methyl ether,Propyleneglycol monomethyl ether
• Solvent PM
• Proprylene glycol monomethyl ether
• Chiguard 5400
• BECJM
• DOWANOL® PM
• 203-539-1
• 2-Propanol, 1-methoxy-
• Methoxyisopropanol
• Dowtherm 209
• Propylene glycol monomethyl ether
• Poly-Solve MPM
• Propasol solvent M
• Dowanol 33B
• 2-Methoxy-1-methylethanol
• Propylene glycol 1-methyl ether
• Ucar Solvent LM (Obs.)
• 2-Propanol, methoxy-
• UN3092
• propyleneglycol monomethylether
• .alpha.-Propyle
• 1-methoxy-propan-2-ol
• propyleneglycol monomethy
• PM
• dowanolpm
• NCGC00259352-01
• WLN: QY1 & 1O1
• 1-methoxy-propane-2-ol
• MFCD00004537
• 1-Methoxy-2-propanol, analytical standard
• Propan-1-methoxy-2-ol
• Methoxy-2-propanol
• 1-Methoxy-2-propanol, 98%
• 3-methoxy-2-propanol
• 1Methoxy2hydroxypropane
• 1-METHOXY-2-HYDROXYPROPANE [HSDB]
• Dowtherm209
• BRN 1731270
• NCGC00256978-01
• propylene glycol monomethylether
• M0126
• DTXSID10872972
• .alpha.-Propylene glycol monomethyl ether
• HSDB 1016
• Propylene glycol monomethyl ether (ACGIH)
• 2Methoxy1methylethanol
• Methoxypropanol, .alpha. isomer
• DTXSID8024284
• 1Methoxy2propanol
• Q1884806
• (+/-)2-methoxy-1-methylethanol
• DTXCID804284
• 107-98-2
• (+/-)-1-methoxy-2-propanol
• methoxy isopropanol
• 74Z7JO8V3U
• 1-Methoxy-2-propanol, >=99.5%
• 3-01-00-02146 (Beilstein Handbook Reference)
• NSC-2409
• E72455
• Tox21_201803
• 1-methoxypropanol
• AI3-15573
• CHEMBL3186306
• AKOS009158246
• Ucar solvent lm
• propylene glycol mono methyl ether
• SY012761
• EINECS 203-539-1
• Propylenglykol-monomethylaether
• 2Propanol, 1methoxy
• DB-016688
• Dowanol pm glycol ether
• NCGC00249123-01
• Methoxypropanol, alpha isomer
• METHOXYISOPROPANOL [INCI]
• NS00003122
• UNII-74Z7JO8V3U
• NSC2409
• EN300-73396
• EC 203-539-1
• NSC 2409
• 2-methoxy-1-methyl ethanol
• CAS-107-98-2
• Propan-2-ol, 1-methoxy-
• SB44662
• rac-1-methoxy-2-propanol
• 1-Methoxy-2-propanol [UN3092] [Flammable liquid]
• Z825742124
• PolySolve MPM
• 3-methoxy-propan-2-ol
• Dowanol-33B
• Tox21_303269
• SB44649
• UCAR SOLVENT (Obs.)
• FM75064
• 1-methoxypropan-2-ol

• MDL： MFCD00004537
• Inchi： 1S/C4H10O2/c1-4(5)3-6-2/h4-5H,3H2,1-2H3
• InChI Key： ARXJGSRGQADJSQ-UHFFFAOYSA-N
• SMILES： COCC(O)C
• BRN： 1731270

Computed Properties

• Exact Mass: 90.06810
• Monoisotopic Mass: 90.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 28.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Functional 3D Acceptor Count: 2
• isomeric RMSD: 0.4
• CID conformational isomer Count: 10
• Surface Charge: 0
• Tautomer Count: nothing
• Functional 3D Donor Count: 1
• Rotatable Bond Count: 2
• XLogP3: -0.2
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.916 g/mL at 25 °C(lit.)
• Melting Point: -97 °C
• Boiling Point: 118-119 °C(lit.)
• Flash Point: Fahrenheit: 93.2 ° f
  Celsius: 34 ° c
  
• Refractive Index: n20/D 1.403(lit.)
• PH: 4-7 (200g/l, H2O, 20℃)
• Solubility: water: miscible
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Highly flammable. Incompatible with strong oxidizing agents, acid chlorides, acid anhydrides, water. Moisture-sensitive.
• PSA: 29.46000
• LogP: 0.01360
• Vapor Pressure: 10.9 mmHg ( 25 °C)
• Sensitiveness: Hygroscopic
• FEMA: 3252
• Solubility: It is miscible with water. It can dissolve oil, rubber, natural resin, ethyl cellulose, nitrocellulose, polyvinyl acetate, polyvinyl butyral, alkyd resin, phenolic resin, urea formaldehyde resin, etc.

1-methoxypropan-2-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H336
• Warning Statement： P261
• Hazardous Material transportation number：UN 3092 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-67
• Safety Instruction： S24-S26-S24/25
• RTECS：UB7700000
• Hazardous Material Identification：
• TSCA：Yes
• Explosive Limit：1.7-11.5%(V)
• Hazard Level：3
• Packing Group：III
• Risk Phrases：R10
• HazardClass：3
• PackingGroup：III
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in a cool, dry and well ventilated area, away from incompatible substances and flammable areas, and keep the container tightly closed.

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